N-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C15H12ClN3O3S/c1-18-13(21)10-7-11(23-14(10)19(2)15(18)22)12(20)17-9-5-3-8(16)4-6-9/h3-7H,1-2H3,(H,17,20)
• InChI Key: XPWXVKKWWBYIKE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NC3=CC=C(C=C3)Cl)C(=O)N(C1=O)C
• Molecular Formula: C15H12ClN3O3S
• Molecular Weight: 349.8 g/mol

Description

This compound is a derivative of pyrimidine, which is a class of aromatic heterocyclic compounds. Pyrimidines contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrimidine ring, which is a six-membered ring with two nitrogen atoms at positions 1 and 3. The compound also contains a phenyl group and a carboxamide group, which are common functional groups in organic chemistry.

Scientific Research Applications

Anticancer Agents

. . .

Antibacterial Agents

.

CNS Depressants

, which means they could potentially be used in the treatment of conditions related to the central nervous system.

Anticonvulsants

, suggesting potential use in the treatment of conditions like epilepsy.

Antipyretics

, which means they could potentially be used to reduce fever.

Antitubercular Agents

.

Mechanism of Action

Target of Action

The primary target of this compound is Dihydrofolate Reductase (DHFR) . DHFR is an enzyme that plays a crucial role in DNA synthesis and cell growth. By inhibiting DHFR, the compound can effectively halt the proliferation of cells .

Mode of Action

The compound inhibits DHFR with high affinity . This inhibition reduces the quantity of tetrahydrofolate necessary for the synthesis of pyrimidine and purine . As a result, the synthesis of RNA and DNA is stopped, leading to cell death .

Biochemical Pathways

The compound affects the folic acid pathway by inhibiting DHFR . This inhibition disrupts the synthesis of tetrahydrofolate, a crucial component for the synthesis of nucleotides. The disruption of this pathway leads to a halt in DNA and RNA synthesis, which in turn leads to cell death .

Pharmacokinetics

After oral dosing, these compounds showed pharmacodynamic knockdown of phosphorylation of Akt and downstream biomarkers in vivo, and inhibition of tumor growth in a breast cancer xenograft model .

Result of Action

The primary result of the compound’s action is the inhibition of cell growth and proliferation . By inhibiting DHFR and disrupting the folic acid pathway, the compound halts the synthesis of RNA and DNA, leading to cell death .

Future Directions

The future directions for research on this compound would likely involve further exploration of its potential pharmacological effects, as well as the development of new synthesis methods and the investigation of its mechanism of action.